Glycemic Index Comparison with Sucrose
In a randomized, double-blind, controlled crossover study involving 20 Chinese men (BMI 17–28 kg/m²), a 24-hour low-GI diet incorporating isomaltulose (Palatinose™) was compared directly against a high-GI diet containing sucrose. Continuous glucose monitoring revealed that the isomaltulose-based diet reduced the 24-hour glucose incremental area under the curve (iAUC) by approximately 42.4% (502.5 ± 231.4 mmol/L vs. 872.6 ± 493.1 mmol/L, p = 0.002) and lowered glycemic variability measured by mean amplitude of glycemic excursion (MAGE) by 37.7% (1.67 ± 0.53 mmol/L vs. 2.68 ± 1.13 mmol/L, p < 0.001) [1]. Additionally, 10-hour indirect calorimetry demonstrated higher fat oxidation following the isomaltulose-containing breakfast (p = 0.026), lunch (p < 0.001), and snack (p = 0.013) compared to the sucrose condition [1].
| Evidence Dimension | 24-hour glucose iAUC and glycemic variability (MAGE) |
|---|---|
| Target Compound Data | 24-h glucose iAUC: 502.5 ± 231.4 mmol/L; MAGE: 1.67 ± 0.53 mmol/L |
| Comparator Or Baseline | Sucrose: 24-h glucose iAUC: 872.6 ± 493.1 mmol/L; MAGE: 2.68 ± 1.13 mmol/L |
| Quantified Difference | iAUC reduction: 42.4% (p = 0.002); MAGE reduction: 37.7% (p < 0.001); fat oxidation significantly higher (p = 0.026 breakfast, p < 0.001 lunch, p = 0.013 snack) |
| Conditions | Randomized double-blind controlled crossover; 24-hour low-GI (isomaltulose) vs. high-GI (sucrose) diet; 20 Chinese men; continuous glucose monitoring; 10-h whole-body indirect calorimetry |
Why This Matters
This head-to-head evidence directly quantifies isomaltulose's superior glycemic control and enhanced fat oxidation over sucrose, supporting procurement for diabetic-friendly, weight-management, and sports nutrition formulations requiring validated low-GI performance.
- [1] Henry, C. J., Kaur, B., Quek, R. Y. C., & Camps, S. G. (2024). A Low Glycaemic Index Diet Incorporating Isomaltulose Is Associated with Lower Glycaemic Response and Variability, and Promotes Fat Oxidation in Asians. Nutrients (or related publication). ScholarMate. View Source
